Cas no 138149-14-1 (3-Buten-2-one, 1,1,1-trichloro-4-methoxy-)

• Product Name: 3-Buten-2-one, 1,1,1-trichloro-4-methoxy-
• CAS No: 138149-14-1
• MF: C₅H₅Cl₃O₂
• MW: 203.45099902153
• CID: 1259891
• PubChem ID: 71341923
• Update Time: 2025-04-20

3-Buten-2-one, 1,1,1-trichloro-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one, 1,1,1-trichloro-4-methoxy-
• 1,1,1-trichloro-4-methoxybut-3-en-2-one
• DTXSID20768756
• 138149-14-1

• Inchi： 1S/C5H5Cl3O2/c1-10-3-2-4(9)5(6,7)8/h2-3H,1H3
• InChI Key： ZSYGAPOLAJMDGA-UHFFFAOYSA-N
• SMILES： ClC(C(C=COC)=O)(Cl)Cl

Computed Properties

• Exact Mass: 201.93565
• Monoisotopic Mass: 201.935512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3